Cas no 1639454-84-4 ((1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid)

• Product Name: (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid
• CAS No: 1639454-84-4
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD30803587
• CID: 5102406
• Update Time: 2026-03-03

(1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid

• MDL： MFCD30803587
• Inchi： 1S/C10H16FNO4/c1-9(2,3)16-8(15)12-6-4-5-10(6,11)7(13)14/h6H,4-5H2,1-3H3,(H,12,15)(H,13,14)/t6-,10-/m1/s1
• InChI Key： HHODVUWEHKLBLG-LHLIQPBNSA-N
• SMILES： [C@@]1(F)(C(O)=O)CC[C@H]1NC(OC(C)(C)C)=O

Additional information on (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid

Comprehensive Overview of (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid (CAS No. 1639454-84-4)

The compound (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid (CAS No. 1639454-84-4) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique stereochemistry and functional groups, including the tert-butoxycarbonyl (Boc) protecting group and the fluorine substituent, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and improving metabolic stability in drug candidates.

One of the key features of (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid is its chiral centers, which are critical for enantioselective synthesis. The presence of the fluorine atom enhances the compound's lipophilicity and bioavailability, addressing common challenges in medicinal chemistry. Recent studies highlight its utility in the design of protease inhibitors and other therapeutic agents, aligning with the growing demand for precision medicine and targeted therapies.

From a synthetic perspective, the Boc-protected amino group in 1639454-84-4 offers stability under various reaction conditions, facilitating multi-step syntheses. This attribute is particularly relevant in the context of peptide mimetics and small-molecule drug development, where protecting groups play a pivotal role. The compound's carboxylic acid functionality further allows for versatile derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

In the realm of AI-driven drug discovery, (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid has garnered attention as a building block for virtual screening and molecular docking studies. Its structural complexity and functional diversity make it an ideal candidate for machine learning models predicting drug-likeness and binding affinity. This aligns with the broader trend of integrating computational tools into pharmaceutical R&D to accelerate innovation.

Environmental and regulatory considerations also underscore the importance of 1639454-84-4. As the industry shifts toward greener chemistry, the compound's potential for scalable and sustainable synthesis is being explored. Researchers are investigating catalytic fluorination methods and solvent-free reactions to minimize waste and energy consumption, addressing the global push for eco-friendly manufacturing practices.

For those seeking practical applications, (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid is often referenced in patents and academic literature related to anticancer and antiviral agents. Its role in inhibiting specific enzymes or protein-protein interactions highlights its versatility. Additionally, the compound's stability under physiological conditions makes it a promising candidate for prodrug development, a hot topic in drug delivery optimization.

In summary, CAS No. 1639454-84-4 represents a multifaceted tool for modern chemistry and drug design. Its combination of stereochemical precision, functional group diversity, and compatibility with cutting-edge technologies positions it at the forefront of scientific innovation. As research continues to uncover new applications, this compound is poised to play an increasingly vital role in addressing unmet medical needs and advancing synthetic methodologies.